Cas no 1004614-58-7 (mGluR2 modulator 3)

• Product Name: mGluR2 modulator 3
• CAS No: 1004614-58-7
• MF: C₂₁H₂₅N₃O
• MW: 335.442704916
• CID: 5146842
• Update Time: 2025-07-16

mGluR2 modulator 3 Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[[4-(2-methoxyphenyl)-1-piperidinyl]methyl]-1-methyl-
• mGluR2 modulator 3

• Inchi： 1S/C21H25N3O/c1-23-19-9-5-4-8-18(19)22-21(23)15-24-13-11-16(12-14-24)17-7-3-6-10-20(17)25-2/h3-10,16H,11-15H2,1-2H3
• InChI Key： MJDLYRJRCRLNGE-UHFFFAOYSA-N
• SMILES： C1(CN2CCC(C3=CC=CC=C3OC)CC2)N(C)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on mGluR2 modulator 3

mGluR2 modulator 3 (CAS No. 1004614-58-7): A Comprehensive Overview of Its Mechanism, Applications, and Recent Research Findings

The mGluR2 modulator 3, identified by its CAS number 1004614-58-7, represents a significant advancement in the field of pharmacology and drug development. This compound belongs to the class of metabotropic glutamate receptor (mGluR) modulators, specifically targeting the mGluR2 receptor. The mGluR2 receptor is a critical component of the glutamate signaling system, which plays a pivotal role in various neurological processes, including learning, memory, and mood regulation. The development and exploration of mGluR2 modulator 3 have garnered considerable attention due to its potential therapeutic applications in treating a range of neurological and psychiatric disorders.

In recent years, there has been a surge in research focused on mGluR2 modulators due to their unique pharmacological properties. The mGluR2 receptor is predominantly expressed in the central nervous system, particularly in areas associated with cognitive functions and emotional regulation. By modulating the activity of this receptor, compounds like mGluR2 modulator 3 can influence neurotransmitter release and synaptic plasticity, thereby offering a novel approach to managing conditions such as anxiety, depression, and cognitive impairments.

The mechanism of action of mGluR2 modulator 3 involves a complex interplay of molecular interactions. As an agonist, it binds to the mGluR2 receptor with high affinity, activating downstream signaling pathways that regulate neuronal excitability. This activation leads to changes in intracellular calcium levels and the phosphorylation of various proteins involved in synaptic transmission. The precise modulation of these pathways can help restore balance in neurotransmitter systems disrupted by neurological disorders.

One of the most compelling aspects of mGluR2 modulator 3 is its potential in treating neurodegenerative diseases. Studies have shown that mGluR2 activation can protect against excitotoxicity, a phenomenon where excessive glutamate release leads to neuronal damage. This protective effect makes mGluR2 modulator 3 a promising candidate for conditions such as Alzheimer's disease and Parkinson's disease, where glutamate dysregulation is a key pathological feature.

Recent preclinical studies have demonstrated the efficacy of mGluR2 modulator 3 in animal models of neurological disorders. For instance, research has shown that administration of this compound can improve cognitive function in rodents with memory impairments, suggesting its potential utility in treating age-related cognitive decline. Additionally, studies have indicated that mGluR2 modulator 3 may have anxiolytic effects, making it a viable option for managing anxiety disorders.

The pharmacokinetic profile of mGluR2 modulator 3 is another area of significant interest. Unlike some traditional drugs that exhibit rapid clearance from the body, mGluR2 modulator 3 demonstrates prolonged half-life upon administration. This characteristic allows for less frequent dosing, enhancing patient compliance and convenience. Furthermore, preliminary toxicology studies have shown that mGluR2 modulator 3 is well-tolerated at therapeutic doses, with minimal side effects observed.

The development pipeline for mGluR2 modulator 3 is robust, with several clinical trials underway to evaluate its safety and efficacy in humans. These trials are targeting a variety of conditions where mGluR2 modulation could provide therapeutic benefit. The results from these trials are eagerly anticipated by the scientific community and could pave the way for new treatment strategies in neurology and psychiatry.

In conclusion, the mGluR2 modulator 3 (CAS No. 1004614-58-7) represents a significant breakthrough in the field of drug development. Its ability to modulate mGluR2 receptor activity offers a novel approach to treating neurological and psychiatric disorders. With its favorable pharmacological properties and promising preclinical findings, mGluR2 modulator 3 holds great potential for improving patient outcomes and quality of life.